Cas no 2006541-66-6 (Heptane, 4-(bromomethyl)-2,3-dimethyl-)

• Product Name: Heptane, 4-(bromomethyl)-2,3-dimethyl-
• CAS No: 2006541-66-6
• MF: C₁₀H₂₁Br
• MW: 221.17774271965
• CID: 5285194
• Update Time: 2025-05-24

Heptane, 4-(bromomethyl)-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Heptane, 4-(bromomethyl)-2,3-dimethyl-

• Inchi： 1S/C10H21Br/c1-5-6-10(7-11)9(4)8(2)3/h8-10H,5-7H2,1-4H3
• InChI Key： VUTFEZXUSLRYIM-UHFFFAOYSA-N
• SMILES： CC(C)C(C)C(CBr)CCC

Additional information on Heptane, 4-(bromomethyl)-2,3-dimethyl-

Research Brief on Heptane, 4-(bromomethyl)-2,3-dimethyl- (CAS: 2006541-66-6) in Chemical and Biomedical Applications

Heptane, 4-(bromomethyl)-2,3-dimethyl- (CAS: 2006541-66-6) is a brominated alkane derivative that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in organic synthesis, pharmaceutical intermediates, and material science. This compound, characterized by its bromomethyl functional group and dimethyl-substituted heptane backbone, serves as a critical building block in the synthesis of complex molecules. Recent studies have explored its utility in cross-coupling reactions, polymer chemistry, and as a precursor for bioactive compounds, highlighting its importance in advancing both industrial and academic research.

In a 2023 study published in the Journal of Organic Chemistry, researchers investigated the role of Heptane, 4-(bromomethyl)-2,3-dimethyl- in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. The study demonstrated that this compound exhibits high reactivity as an alkylating agent, enabling efficient carbon-carbon bond formation under mild conditions. The researchers attributed this reactivity to the steric and electronic effects of the dimethyl groups, which stabilize the transition state and enhance the yield of desired products. These findings suggest potential applications in the synthesis of novel pharmaceuticals and agrochemicals.

Another notable application of Heptane, 4-(bromomethyl)-2,3-dimethyl- was reported in a 2024 ACS Biomaterials Science & Engineering article, where it was utilized as a key monomer in the development of biodegradable polymers. The bromomethyl group facilitated post-polymerization modifications, allowing for the incorporation of functional moieties such as drugs or targeting ligands. This approach holds promise for designing drug delivery systems with tailored release profiles and improved biocompatibility. The study also emphasized the compound's low toxicity profile, making it a viable candidate for biomedical applications.

Recent advancements in computational chemistry have further elucidated the molecular properties of Heptane, 4-(bromomethyl)-2,3-dimethyl-. Density functional theory (DFT) calculations revealed its conformational flexibility and electronic distribution, which are critical for understanding its reactivity in synthetic pathways. These insights are expected to guide the design of more efficient catalysts and reaction conditions, ultimately reducing the environmental impact of chemical synthesis.

In conclusion, Heptane, 4-(bromomethyl)-2,3-dimethyl- (CAS: 2006541-66-6) continues to be a compound of interest in multidisciplinary research. Its applications span from organic synthesis to biomaterials, driven by its unique chemical properties and adaptability. Future studies may focus on optimizing its use in green chemistry and exploring its potential in emerging fields such as nanotechnology and personalized medicine.